Cas no 208-96-8 (Acenaphthylene)
Acenaphthylene is a kind of polycyclic aromatic hydrocarbons (PAH). PAHs are naturally derived from coal and tar deposits and are produced by incomplete combustion of organic matter
Acenaphthylene structure
Acenaphthylene
Acenaphthylene Properties
Names and Identifiers
-
- Acenaphthylene
- Acenaphthene
- Acenaphthylene solution
- Acenaphthylene Standard
- Acenaphthylene,industrial
- DEP (NJ) Aromatic Hydrocarbon Standard
- EPA 525 SVOA Calib Mix
- Method 525 - Mix 1
- Method 525.2 Semi-Volatile Mix
- PAH Mix for Waste Water
- 1,8-ethylene-naphthalene
- Base
- Cyclopenta(de)naphthalene
- N-AcetylethanolaMine
- Neutral Extractables Mix 1
- Neutral Mix 1
- Cyclopenta[de]naphthalene
- NSC 59821
- acenaphthyene
- Acenaphthalene
- HXGDTGSAIMULJN-UHFFFAOYSA-N
- 1Z25C36811
- DSSTox_CID_3845
- DSSTox_RID_77204
- DSSTox_GSID_23845
- acenaphthylen
- Acenaphthylene, radical ion(1-)
- Acenaphthylene, 99%
- Acenaphthylene, 75%
- Cycopenta(de)naphthalene
- G00031-Watson-Int
- NCGC00163967-01
- DS-16915
- 189811-56-1
- Acenaphthylene 100 microg/mL in Acetonitrile
- Tox21_300587
- HY-W013570
- NCGC00163967-02
- 6-HYDROXY-3,4-DIHYDRO-1(2H)-ISOQUINOLINONE
- FT-0660958
- ACENAPHTHYLENE [HSDB]
- 34493-60-2
- CHEMBL2132328
- NSC-59821
- FT-0600515
- NCGC00163967-03
- NCGC00259374-01
- A815009
- Tox21_201825
- Q415128
- NS00010697
- EINECS 205-917-1
- Acenaphthylene; Cyclopenta[de]naphthalene; NSC 59821; acenaphthyene
- AM20030321
- EN300-113937
- AKOS015901063
- Acenaphthylene-2a,3,4,5,5a,8b-13C6
- A0005
- Q-200575
- HSDB 2661
- UNII-1Z25C36811
- SY048170
- DTXCID103845
- Acenaphthylene 10 microg/mL in Cyclohexane
- AC-26296
- Acenaphthylene 10 microg/mL in Acetonitrile
- Acenaphthylene, certified reference material, TraceCERT(R)
- 208-96-8
- BCP15705
- CS-W014286
- MFCD00003806
- acenapthylene
- DTXSID3023845
- Acenaphthylene, analytical standard
- CAS-208-96-8
- NCGC00254399-01
- InChI=1/C12H8/c1-3-9-4-2-6-11-8-7-10(5-1)12(9)11/h1-8
- ACENAPHTHYLENE
- NSC59821
- CHEBI:33081
- O11681
- DB-243010
- +Expand
-
- MFCD00003806
- HXGDTGSAIMULJN-UHFFFAOYSA-N
- 1S/C12H8/c1-3-9-4-2-6-11-8-7-10(5-1)12(9)11/h1-8H
- C12=C3C([H])=C([H])C([H])=C1C([H])=C([H])C2=C([H])C([H])=C3[H]
- 774092
Computed Properties
- 152.06300
- 0
- 0
- 0
- 152.0626
- 12
- 184
- 0
- 0
- 0
- 0
- 0
- 1
- 3.7
- nothing
- 0
- 0
Experimental Properties
- 3.32360
- 0.00000
- 1.6360 (estimate)
- 280 °C(lit.)
- 93°C(lit.)
- Fahrenheit: 251.6 ° f < br / > Celsius: 122 ° C < br / >
- Yellow slice
- Stable. Incompatible with oxidizing agents.
- Soluble in ethanol \ methanol \ propanol \ ether \ petroleum ether \ benzene, insoluble in water. It can polymerize in strong acids
- 0.899 g/mL at 25 °C(lit.)
Acenaphthylene Security Information
- GHS07
- AB1254000
- 1
- S26;S37/39
- S26-S36/37/39-S62-S61-S60-S45-S36/37-S16-S7
- R36/37/38
- F Xn N
- UN 1145 3/PG 2
- H302,H315,H319,H335
- P261,P305+P351+P338
- dangerous
- 2-8°C
- 22-36/37/38
- Warning
- Yes
Acenaphthylene Customs Data
- 2902909090
-
China Customs Code:
2902909090Overview:
2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
Acenaphthylene Related Literature
-
Lakshmi S. Kaanumalle,V. Ramamurthy Chem. Commun. 2007 1062
-
Grace Park,Pamela Brunswick,Honoria Kwok,Maxine Haberl,Jeffrey Yan,Ceara MacInnis,Marcus Kim,Caren Helbing,Graham van Aggelen,Dayue Shang Anal. Methods 2018 10 5559
-
Xinzhe Shi,Thierry Roisnel,Jean-Fran?ois Soulé,Henri Doucet Org. Chem. Front. 2018 5 398
-
Shreyak Banhatti,Dani?l B. Rap,Aude Simon,Helo?se Leboucher,Gabi Wenzel,Christine Joblin,Britta Redlich,Stephan Schlemmer,Sandra Brünken Phys. Chem. Chem. Phys. 2022 24 27343
-
5. Photoinduced electron transfer between acenaphthylene and 1,4-benzoquinones. Formation of dimers of acenaphthylene and 1 ∶ 1-adducts and effect of excitation mode on reactivity of the charge-transfer complexesNaoki Haga,Hiroaki Takayanagi,Katsumi Tokumaru J. Chem. Soc. Perkin Trans. 2 2002 734
-
Sankarsan Biswas,Sayan Banerjee,Milan A. Shlain,Andrey A. Bardin,Rein V. Ulijn,Brent L. Nannenga,Andrew M. Rappe,Adam B. Braunschweig Faraday Discuss. 2023 241 266
-
Jeehyun Yang,Mica C. Smith,Matthew B. Prendergast,Te-Chun Chu,William H. Green Phys. Chem. Chem. Phys. 2021 23 14325
-
Hui Wang,Qiyang Wu,Hongyan Wang,R. Bruce King New J. Chem. 2016 40 8760
-
Koji Yamamoto,Tsuyoshi Sugawa,Mio Kondo,Shigeyuki Masaoka,Tetsuro Murahashi Dalton Trans. 2022 51 1901
-
Alexander S. Semenikhin,Anna S. Savchenkova,Ivan V. Chechet,Sergey G. Matveev,Michael Frenklach,Alexander M. Mebel Phys. Chem. Chem. Phys. 2020 22 17196